Cas no 2229318-86-7 (tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229318-86-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6561452
• PubChem ID: 165970231
• Update Time: 2025-05-21

tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1883266
• tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229318-86-7

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(17)15(5)14(4,10-16)11-7-6-8-18-9-11/h9-10H,6-8H2,1-5H3
• InChI Key： IXOATPVXVCEIMT-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229318-86-7)

Tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2229318-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl protecting group and the 3,4-dihydro-2H-pyran-5-yl moiety, contribute to its potential utility in the development of novel therapeutic agents.

The tert-butyl N-substituent in the molecular structure serves as a protective group, commonly employed to shield reactive sites during synthetic transformations. This feature enhances the synthetic flexibility of the compound, allowing chemists to manipulate other functional groups without interference. The presence of the 1-oxopropan-2-yl moiety further underscores the compound's complexity and its potential role in constructing more intricate molecular architectures. Such structural motifs are often explored in drug discovery efforts due to their ability to modulate biological activity and improve pharmacokinetic properties.

The 3,4-dihydro-2H-pyran-5-yl ring system is a particularly interesting feature from a chemical perspective. This bicyclic lactone derivative is known for its stability and compatibility with various functional groups, making it a valuable scaffold in organic synthesis. In recent years, there has been growing interest in leveraging such heterocyclic structures for their potential bioactivity. For instance, derivatives of dihydropyran have been investigated for their antimicrobial and anti-inflammatory properties, suggesting that Tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate may exhibit similar or even enhanced biological effects when incorporated into drug-like molecules.

From a synthetic chemistry standpoint, this compound represents an important building block for constructing more complex pharmacophores. The combination of a carbamate group with a protected alcohol functionality provides multiple points of modification, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential. Recent advances in computational chemistry have further facilitated the design of such molecules by predicting their binding modes and interactions with biological targets.

In the context of current research trends, there is an increasing emphasis on developing sustainable and efficient synthetic methodologies. The use of readily available starting materials and environmentally benign reactions is becoming a priority in industrial and academic settings alike. The synthesis of Tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies these principles by utilizing well-established reaction sequences that minimize waste and maximize yield. Such approaches align with global efforts to promote green chemistry and reduce the environmental footprint of pharmaceutical manufacturing.

The potential applications of this compound extend beyond mere intermediates in drug synthesis. Its unique structural features make it a candidate for use in material science and agrochemical research as well. For instance, derivatized dihydropyran derivatives have been explored as ligands in catalytic systems due to their ability to stabilize transition metal centers. Similarly, carbamate-based compounds are frequently employed as chelating agents or as components in polymer formulations due to their tunable reactivity and solubility properties.

One particularly noteworthy area of research involves the exploration of carbamates as bioactive molecules themselves. While traditional carbamates have been used primarily as surrogates or protecting groups, recent studies have highlighted their potential as therapeutic agents. For example, certain carbamate derivatives exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural motif present in Tert-butyl N-2-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yly-N-methylcarbamate may contribute to such bioactivity by interacting with specific amino acid residues or binding pockets within target proteins.

The development of novel synthetic routes has also been a focus of recent investigations into this class of compounds. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated oxidation reactions, have enabled the efficient construction of complex carbamate structures from simpler precursors. These methodologies not only improve synthetic efficiency but also open up new avenues for molecular diversification. By integrating such techniques into laboratory workflows, researchers can accelerate the discovery process and identify lead compounds more rapidly.

In conclusion,Tert-butyl N - 2 - ( 3 , 4 - dihydro - 2 H - pyran - 5 - yl ) - 1 - oxopropan - 2 - yl - N - methylcarbamate ( CAS No . 2229318 - 86 - 7 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with its synthetic versatility , make it an attractive scaffold for developing novel therapeutic agents . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases through innovative chemical solutions . The ongoing development of efficient synthetic strategies ensures that researchers will have access to high-quality starting materials for future investigations , fostering continued progress in drug discovery and related fields .